2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one

• Molecular Formula: C7H7ClN2O
• Molecular Weight: 170.59 g/mol
• IUPAC Name: 2-amino-1-(6-chloropyridin-3-yl)ethanone
• InChI: InChI=1S/C7H7ClN2O/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4H,3,9H2
• InChI Key: AHGSTCBCKXCPKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)CN)Cl

Description

2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one is a useful research compound. Its molecular formula is C7H7ClN2O and its molecular weight is 170.59 g/mol. The purity is usually 95%.
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Biological Activity

2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one, also known as 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one hydrochloride, is a compound that has garnered attention for its significant biological activities. This article delves into its biological effects, mechanisms of action, and potential applications in medicinal chemistry.

• Molecular Formula : C₇H₈ClN₂O
• Molecular Weight : 207.05 g/mol
• Structure : The compound features a pyridine ring with a chlorine substitution, which contributes to its unique biological activity.

Biological Activity Overview

2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one has been identified as an inhibitor of cytochrome P450 enzymes, particularly CYP1A2. This enzyme is crucial in drug metabolism, and its inhibition can significantly alter the pharmacokinetics of co-administered drugs. The compound's ability to modulate various biological processes through this inhibition suggests its potential utility in pharmacology and toxicology.

Table 1: Comparison of Biological Activities

Activity Type	Description	Reference
Cytochrome P450 Inhibition	Inhibits CYP1A2, affecting drug metabolism
Antimicrobial Activity	Exhibits effectiveness against various bacterial strains
Anticancer Potential	Preliminary studies suggest anticancer properties

The mechanism by which 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one exerts its biological effects is primarily through the inhibition of cytochrome P450 enzymes. This interaction can lead to:

• Altered Drug Metabolism : By inhibiting CYP1A2, the compound can increase the plasma concentration of drugs metabolized by this enzyme, potentially leading to enhanced therapeutic effects or increased toxicity.
• Modulation of Biological Pathways : The structural characteristics of the compound allow it to interact with various enzymes and receptors, influencing key biochemical processes within cells.

Case Studies and Research Findings

Recent studies have explored the biological activity of 2-Amino-1-(6-chloropyridin-3-yl)ethan-1-one in various contexts:

• Antimicrobial Studies : Research has indicated that this compound shows promise against a range of bacterial strains, suggesting its potential as an antimicrobial agent.
• Anticancer Research : Preliminary findings indicate that it may possess anticancer properties, although further studies are required to elucidate the specific mechanisms involved and to assess efficacy in clinical settings.
• Pharmacokinetic Studies : Investigations into how this compound affects the pharmacokinetics of other drugs have shown significant interactions that warrant careful consideration in polypharmacy contexts.